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Compound of Interest

Compound Name: MES hemisodium salt

Cat. No.: B568281 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on the stability and sterilization of MES (2-(N-

morpholino)ethanesulfonic acid) buffer. Find answers to frequently asked questions and

troubleshooting tips for common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)
Q1: Is it safe to autoclave MES buffer?

Autoclaving MES buffer is generally not recommended.[1][2] High temperatures can cause the

buffer to degrade, indicated by a yellowing of the solution.[3][4][5][6][7] While the pH may not

change significantly, the chemical integrity of the buffer is compromised, which could potentially

impact experimental results.[3][4][5][6][7]

Q2: What causes the yellow color change when MES buffer is autoclaved?

The exact identity of the yellow substance that forms upon autoclaving MES buffer is currently

unknown.[3][5] This color change is a sign of degradation of the buffer components.[3][4][5]

Q3: What is the recommended method for sterilizing MES buffer?

The recommended method for sterilizing MES buffer is filtration through a 0.22 µm or 0.45 µm

filter.[1][4][7][8] This method effectively removes bacteria and other microorganisms without

exposing the buffer to high temperatures that can cause degradation.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b568281?utm_src=pdf-interest
https://biochemazone.com/0-1mol-l-mes-buffer-properties-preparation/
https://www.reddit.com/r/labrats/comments/1ibit1d/what_buffers_can_not_be_autoclaved/
https://www.researchgate.net/post/Stability_of_MES_Buffer
https://www.echemi.com/community/mes-buffer-preparation_mjart2301121237_175.html
https://www.reddit.com/r/labrats/comments/ph6dbm/do_i_need_to_autoclave_the_buffers_used_for/
https://m.made-in-china.com/product/Mes-Buffer-pH-in-Redox-Processes-4432-31-9-Study-on-The-Use-of-Biochemical-Reagent-2064937085.html
https://www.hbdsbio.com/advantages-and-configuration-methods-of-mes-buffer-solution.html
https://www.researchgate.net/post/Stability_of_MES_Buffer
https://www.echemi.com/community/mes-buffer-preparation_mjart2301121237_175.html
https://www.reddit.com/r/labrats/comments/ph6dbm/do_i_need_to_autoclave_the_buffers_used_for/
https://m.made-in-china.com/product/Mes-Buffer-pH-in-Redox-Processes-4432-31-9-Study-on-The-Use-of-Biochemical-Reagent-2064937085.html
https://www.hbdsbio.com/advantages-and-configuration-methods-of-mes-buffer-solution.html
https://www.researchgate.net/post/Stability_of_MES_Buffer
https://www.reddit.com/r/labrats/comments/ph6dbm/do_i_need_to_autoclave_the_buffers_used_for/
https://www.researchgate.net/post/Stability_of_MES_Buffer
https://www.echemi.com/community/mes-buffer-preparation_mjart2301121237_175.html
https://www.reddit.com/r/labrats/comments/ph6dbm/do_i_need_to_autoclave_the_buffers_used_for/
https://biochemazone.com/0-1mol-l-mes-buffer-properties-preparation/
https://www.echemi.com/community/mes-buffer-preparation_mjart2301121237_175.html
https://www.hbdsbio.com/advantages-and-configuration-methods-of-mes-buffer-solution.html
https://www.researchgate.net/post/About_the_good_buffer-MES_buffer
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q4: How does autoclaving affect the pH of MES buffer?

While autoclaving causes a visible color change, multiple sources indicate that the pH of MES

buffer does not change significantly after the process.[3][4][5][6][7] However, due to the

chemical degradation, using autoclaved MES buffer is still discouraged.

Q5: For how long and at what temperature can I store MES buffer?

Prepared MES buffer solutions can be stored for several months at a temperature of 2-8°C.[4]

[6][7] To further prevent degradation, it is also advisable to store the buffer protected from light.

[3]

Troubleshooting Guide
Issue Potential Cause Recommended Solution

MES buffer turned yellow after

preparation.

The buffer was autoclaved for

sterilization.

Discard the yellow buffer and

prepare a fresh batch. Sterilize

the new buffer using filter

sterilization with a 0.22 µm

filter.[1][4]

Unexpected experimental

results using MES buffer.

Potential degradation of the

buffer due to improper

sterilization or storage.

Prepare fresh MES buffer,

ensure proper filter

sterilization, and store at 2-

8°C, protected from light.[3][4]

If the problem persists,

consider if MES is the

appropriate buffer for your

experiment's pH range (pKa of

MES is 6.15 at 25°C).[1]

Microbial growth observed in

prepared MES buffer.

Ineffective sterilization or

contamination after

sterilization.

Ensure the filter used for

sterilization is not

compromised. Use aseptic

techniques when handling the

buffer after sterilization.

Prepare fresh buffer and re-

sterilize.
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Data Summary: Autoclaving vs. Filter Sterilization of
MES Buffer

Parameter Autoclaving Filter Sterilization Reference

Color Turns yellow Remains colorless [3][4][5]

pH Stability No significant change No change [3][4][5][6][7]

Chemical Integrity Degradation occurs Preserved [1][2]

Recommended No Yes [1][4][7][8]

Experimental Protocols
Preparation of 0.1 M MES Buffer
Materials:

MES free acid

Deionized water

10 N Sodium Hydroxide (NaOH)

Calibrated pH meter

Stir plate and stir bar

Volumetric flask

Procedure:

Weigh the required amount of MES free acid for the desired volume of 0.1 M solution (e.g.,

21.32 g for 1 L).

Add the MES powder to approximately 80% of the final volume of deionized water in a

beaker.[1]

Stir the solution until the MES is completely dissolved.[1]
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Slowly add 10 N NaOH to adjust the pH to the desired value (the effective buffering range for

MES is pH 5.5 to 6.7).[1][9]

Once the desired pH is reached, transfer the solution to a volumetric flask.

Add deionized water to reach the final desired volume and mix thoroughly.[1]

Sterilization of MES Buffer
Materials:

Prepared MES buffer

Sterile 0.22 µm syringe filter or bottle-top filter unit

Sterile collection vessel

Procedure:

Draw the prepared MES buffer into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe.

Carefully push the buffer through the filter into a sterile collection vessel.

For larger volumes, use a sterile bottle-top filter unit under vacuum.

Store the sterilized buffer at 2-8°C, protected from light.[3][4]
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Buffer Preparation

Sterilization Decision Outcome

Storage
Start: Need for Sterile MES Buffer Prepare MES Buffer Solution Choose Sterilization Method

Autoclaving
Not Recommended

Filter Sterilization (0.22 µm)

Recommended

Degraded (Yellow) Buffer
- Compromised Integrity

Sterile, Stable Buffer
- Ready for Use Store at 2-8°C, Protected from Light

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [MES Buffer Sterilization: A Technical Support Guide].
BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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